Cas no 55555-97-0 (6b-Hydroxylevonorgestrel)

6b-Hydroxylevonorgestrel structure

Product Name:6b-Hydroxylevonorgestrel

CAS No:55555-97-0

Molecular Formula:C₂₁H₂₈O₃

Molecular Weight:328.44522

CID:826160

PubChem ID:129318271

6b-Hydroxylevonorgestrel Properties

Names and Identifiers

- 6β-Hydroxy Norgestrel
- 6β-Hydroxylevonorgestrel
- (6R,8R,9S,10R,13R,14S,17R)-13-ethyl-17-ethynyl-6,17-dihydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- 13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one (6beta-Hydroxylevonorgestrel)
- (6R,8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-6,17-dihydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- UNII-Y643AOR6HN
- (6beta,17alpha)-(+/-)-13-Ethyl-6,17-dihydroxy-18,19-dinorpregn-4-en-20-yn-3-one; (+/-)-13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
- Y643AOR6HN
- Levonorgestrel Imp. H (EP); 13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one; Levonorgestrel Imp. H (Pharmeuropa); 6beta-Hydroxylevonorgestrel; Levonorgestrel Impurity H
- (6beta,17alpha)-13-Ethyl-6,17-dihydroxy-18,19-dinorpregn-4-en-20-yn-3-one
- 18,19-Dinorpregn-4-en-20-yn-3-one, 13-ethyl-6,17-dihydroxy-, (6beta,17alpha)-
- LEVONORGESTREL IMPURITY H [EP IMPURITY]
- 18,19-DINORPREGN-4-EN-20-YN-3-ONE, 13-ETHYL-6,17-DIHYDROXY-, (6.BETA.,17.ALPHA.)-
- 6.BETA.-HYDROXYLEVONORGESTREL
- 6beta-Hydroxy Norgestrel
- 55555-97-0
- (6.BETA.,17.ALPHA.)-13-ETHYL-6,17-DIHYDROXY-18,19-DINORPREGN-4-EN-20-YN-3-ONE
- Levonorgestrel impurity H [EP]
- 6b-Hydroxylevonorgestrel
- rac 6b-Hydroxy Norgestrel
- G91039
- 13-ETHYL-6.BETA.,17-DIHYDROXY-18,19-DINOR-17.ALPHA.-PREGN-4-EN-20-YN-3-ONE
- Levonorgestrel Impurity H (6-beta-Hydroxy Levonorgestrel)
- AKOS032958180
- 6beta-Hydroxylevonorgestrel
- 13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
- rac 6beta-Hydroxy Norgestrel
- +Expand
- InChIKey： LUDPEOWAWHAHEP-JUYLZWBTSA-N
- Inchi： InChI=1S/C21H28O3/c1-3-20-9-7-15-14-6-5-13(22)11-17(14)19(23)12-16(15)18(20)8-10-21(20,24)4-2/h2,11,14-16,18-19,23-24H,3,5-10,12H2,1H3/t14-,15-,16-,18+,19-,20+,21+/m1/s1
- SMILES： CCC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O

Computed Properties

Exact Mass: 328.20400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 328.20384475g/mol
Heavy Atom Count: 24
Complexity: 641
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 57.5Å²

Experimental Properties

LogP: 2.85340
PSA: 57.53000

6b-Hydroxylevonorgestrel Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DDVF-1mg	6β-Hydroxy Norgestrel	55555-97-0	95%	1mg	$123.00	2024-04-29
A2B Chem LLC	AG23707-1mg	6β-Hydroxy Norgestrel	55555-97-0	95%	1mg	$118.00	2024-04-19
TRC	H939820-10mg	6b-Hydroxylevonorgestrel	55555-97-0		10mg	$ 167.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-394485-5 mg	6β-Hydroxy Norgestrel,	55555-97-0		5mg	￥2,708.00	2023-07-10

6b-Hydroxylevonorgestrel Synthesis

Synthetic Circuit 1

24908-87-0

55555-97-0

87585-03-3

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid , Sodium hydroxide Solvents: Dichloromethane , Water ; 10 min, rt; 1 h, rt
1.2 Reagents: Sodium thiosulfate ; 30 min, rt

Reference

Synthesis of related substances from levonorgestrel

Li, Xin-peng; et al, Zhongguo Xinyao Zazhi, 2013, 22(24), 2865-2868

Synthetic Circuit 2

797-63-7

122-51-0

55555-97-0

87585-03-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; 80 min, rt
1.2 Reagents: Triethylamine ; rt
2.1 Reagents: m-Chloroperbenzoic acid , Sodium hydroxide Solvents: Dichloromethane , Water ; 10 min, rt; 1 h, rt
2.2 Reagents: Sodium thiosulfate ; 30 min, rt

Reference

Synthesis of related substances from levonorgestrel

Li, Xin-peng; et al, Zhongguo Xinyao Zazhi, 2013, 22(24), 2865-2868

6b-Hydroxylevonorgestrel Raw materials

6b-Hydroxylevonorgestrel Preparation Products

6b-Hydroxylevonorgestrel Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:55555-97-0)

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:55555-97-0)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

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